Cas no 957482-43-8 (5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate)

• Product Name: 5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate
• CAS No: 957482-43-8
• MF: C₁₉H₂₁NO₇S₂
• MW: 439.502543210983
• CID: 5556990
• Update Time: 2025-05-20

5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate Chemical and Physical Properties

Names and Identifiers

• NVDLDXNPLDJUJE-UHFFFAOYSA-N
• 5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate

• Inchi： 1S/C19H21NO7S2/c1-12(2)15-7-5-13(3)9-17(15)27-19(21)11-28(24)18-8-6-14(29(4,25)26)10-16(18)20(22)23/h5-10,12H,11H2,1-4H3
• InChI Key： NVDLDXNPLDJUJE-UHFFFAOYSA-N
• SMILES： C(OC1=CC(C)=CC=C1C(C)C)(=O)CS(C1=CC=C(S(C)(=O)=O)C=C1[N+]([O-])=O)=O

Additional information on 5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate

Research Briefing on 5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate (CAS: 957482-43-8)

The compound 5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate (CAS: 957482-43-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical implications.

Recent studies have highlighted the unique chemical structure of 5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate, which features a sulfinyl acetate moiety coupled with a nitrobenzenesulfonyl group. This structural configuration is believed to contribute to its bioactivity, particularly in modulating inflammatory pathways. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have revealed that it acts as a selective inhibitor of the NF-κB signaling pathway. By targeting key components of this pathway, the compound effectively suppresses the expression of genes involved in inflammation and immune response. Molecular docking studies have provided insights into the binding interactions between the compound and its biological targets, offering a foundation for future drug design and optimization.

Despite these promising results, challenges remain in the development of 5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, 5-methyl-2-(propan-2-yl)phenyl 2-(4-methanesulfonyl-2-nitrobenzenesulfinyl)acetate represents a promising candidate for the treatment of inflammatory and oxidative stress-related conditions. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds in the chemical biology and pharmaceutical sectors.